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Compound Name: 2,3,4,6-Tetranitroaniline

Cat. No.: B15378039

A comprehensive guide for researchers and drug development professionals on the
characterization of 2,3,4,6-tetranitroaniline (TNA), with a comparative analysis against the
well-established secondary explosive, Tetryl. This guide provides a summary of their
performance based on available experimental data, detailed experimental protocols, and
visualizations to aid in understanding the synthesis and characterization workflow.

This publication aims to provide a consolidated resource for the scientific community on the
properties and characterization of 2,3,4,6-tetranitroaniline (TNA), a powerful but less
extensively studied explosive compound. By presenting a side-by-side comparison with Tetryl
(N-methyl-N,2,4,6-tetranitroaniline), a widely recognized and historically significant secondary
explosive, this guide offers a valuable reference for evaluating their potential applications and
understanding their chemical and physical characteristics.

Executive Summary

2,3,4,6-Tetranitroaniline (TNA) is a high-density explosive with significant energetic potential.
This guide compiles and compares its key properties with those of Tetryl, a compound that has
been extensively used in military and industrial applications. The comparison covers physical
and chemical properties, explosive performance, and sensitivity to external stimuli. While TNA
exhibits promising energetic characteristics, data on its sensitivity and thermal behavior are
less standardized than for Tetryl. This guide addresses this gap by providing detailed
experimental protocols for characterization, enabling researchers to conduct their own
comparative studies.
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Data Presentation: A Side-by-Side Comparison

The following tables summarize the key physical, chemical, and explosive properties of TNA

and Tetryl based on available data.

Table 1. General and Physicochemical Properties

2,3,4,6-Tetranitroaniline

Tetryl (N-methyl-N,2,4,6-

Property . -
(TNA) tetranitroaniline)
Chemical Formula CeH3Ns0s[1] C7HsNs0s[2][3]
Molecular Weight 273.12 g/mol [1] 287.14 g/mol [2]
) ) Colorless to yellow crystalline
Appearance Yellow crystalline solid )
solid[2]
Density 1.963 g/cm3 (calculated)[4] 1.73 g/cm3[2]
Melting Point 220 °C[4] 129.5 °C (decomposes)[3]

Table 2: Explosive Properties and Sensitivity

Property

2,3,4,6-Tetranitroaniline
(TNA)

Tetryl (N-methyl-N,2,4,6-
tetranitroaniline)

Detonation Velocity

8280 m/s (predicted)

7570 m/s[3]

Detonation Pressure

317 kbar (predicted)

Impact Sensitivity

Data not available via

standardized methods

Sensitive[3]

Friction Sensitivity

Data not available via

standardized methods

Sensitive[3]

Experimental Protocols

To facilitate reproducible and comparative research, this section provides detailed

methodologies for the synthesis and characterization of TNA and Tetryl.
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Synthesis of 2,3,4,6-Tetranitroaniline (TNA)

Procedure:

This protocol is adapted from a parametric study on the synthesis of TNA.[5]

Dissolve 85 g (0.615 mole) of m-nitroaniline in 750 mL of concentrated sulfuric acid.

e Prepare a mixed acid solution by combining 150 mL of 90% nitric acid (3.20 moles) with 250
mL of 27-33% oleum.

o Add the mixed acid solution to the m-nitroaniline solution at a rate that maintains the reaction
temperature at 75 + 5 °C, using an ice-water bath for cooling as needed.

 After the addition is complete, allow the reaction mixture to cool to 60 °C.
e Pour the reaction mixture onto ice with vigorous stirring.

o Collect the precipitated product by filtration.

e Wash the product with cold water.

» Dry the final product.

Characterization Methods

The sensitivity of energetic materials to impact and friction is a critical safety parameter. The
BAM (Bundesanstalt fir Materialforschung und -prifung) methods are widely accepted
standards for these tests.

BAM Impact Test:

This test determines the energy required to cause an explosive sample to react when
subjected to the impact of a falling weight.[6]

o Aprepared sample of the explosive is placed on an anvil.

» Afixed weight is dropped from a specified height onto the sample.
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e The outcome (reaction or no reaction) is observed.

e The drop height is varied, and the results are statistically analyzed to determine the 50%
initiation level (the height at which there is a 50% probability of initiation).

BAM Friction Test:

This test assesses the sensitivity of an explosive to frictional stimuli.[6][7][8][9]

o Asmall sample of the explosive is placed on a porcelain plate.

e A porcelain peg is placed on top of the sample, and a specified load is applied.
e The plate is moved back and forth under the peg.

o The test is repeated with varying loads to determine the load at which initiation (e.g.,
crackling, smoke, or explosion) occurs.

DSC and TGA are used to study the thermal stability and decomposition behavior of energetic
materials.

General Procedure:[10][11]

o Asmall, precisely weighed sample (typically 1-5 mg) is placed in a sample pan (e.qg.,
aluminum or copper).

e The sample is placed in the DSC or TGA instrument.

e The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or air).

o DSC: The heat flow to or from the sample relative to a reference is measured as a function of
temperature. This provides information on melting points, phase transitions, and
decomposition exotherms.

e TGA: The mass of the sample is continuously monitored as a function of temperature. This
reveals the temperatures at which the material decomposes and the extent of mass loss.
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Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the
synthesis and characterization workflow for 2,3,4,6-tetranitroaniline.

Detonation Properties
Thermal Analysis
Conc. H2S0a HNOs/Oleum l (DSCITGA)

Friction Sensitivity
(BAM Friction Apparatus)

Impact Sensitivity
(BAM Drop Hammer)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of 2,3,4,6-
tetranitroaniline (TNA).

Conclusion

This guide provides a foundational comparison between 2,3,4,6-tetranitroaniline and Tetryl,
highlighting the key characteristics relevant to researchers and professionals in energetic
materials. While TNA shows promise as a high-performance explosive, further standardized
testing, particularly in the areas of sensitivity and thermal stability, is crucial for a
comprehensive evaluation. The detailed protocols provided herein are intended to support such
efforts and encourage further inter-laboratory studies to build a more complete and directly
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comparable dataset. This will ultimately enable a more informed assessment of TNA's potential

as a viable alternative to or replacement for existing energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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